(2,3-dihydro-1H-indol-3-ylmethyl)dimethylamine

• Molecular Formula: C11H16N2
• Molecular Weight: 176.26 g/mol
• IUPAC Name: 1-(2,3-dihydro-1H-indol-3-yl)-N,N-dimethylmethanamine
• InChI: InChI=1S/C11H16N2/c1-13(2)8-9-7-12-11-6-4-3-5-10(9)11/h3-6,9,12H,7-8H2,1-2H3
• InChI Key: ZGMDBXZDVRGRNH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1CNC2=CC=CC=C12

Description

(2,3-dihydro-1H-indol-3-ylmethyl)dimethylamine is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.1 g of sodium cyanoborohydride is gradually added to a solution of 1 g of gramine in 20 ml of trifluoroacetic acid, under argon, cooled in an ice bath, and stirred for half an hour at 0° C. and then for 2 h at ambient temperature. The reaction medium is plunged into 50 g of ice and alkalinized using 30% sodium hydroxide, and is then extracted with four times 30 ml of ethyl acetate. The organic phase is washed with 20 ml of water, dried over anhydrous magnesium sulphate, filtered, and then concentrated to dryness under reduced pressure. After a silica column purification, eluent: 85/15 v/v CH2Cl2/MeOH, 660 mg of (2,3-dihydro-1H-indol-3-ylmethyl)dimethylamine are obtained in the form of a yellow solid, the characteristics of which are the following: